Desmycosin

• CAS No.: 11032-98-7
• Product Name: Desmycosin
• Molecular Formula: C39H65NO14
• Molecular Weight: 771.9 g/mol
• IUPAC Name: 2-[(4R,5S,6S,7R,9R,11E,13E,15R,16R)-6-[(2R,3R,4S,5S,6R)-4-(dimethylamino)-3,5-dihydroxy-6-methyloxan-2-yl]oxy-16-ethyl-4-hydroxy-15-[[(2R,3R,4R,5R,6R)-5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl]oxymethyl]-5,9,13-trimethyl-2,10-dioxo-1-oxacyclohexadeca-11,13-dien-7-yl]acetaldehyde
• Standard InChI: InChI=1S/C39H65NO14/c1-11-29-26(19-50-39-37(49-10)36(48-9)33(46)24(6)52-39)16-20(2)12-13-27(42)21(3)17-25(14-15-41)35(22(4)28(43)18-30(44)53-29)54-38-34(47)31(40(7)8)32(45)23(5)51-38/h12-13,15-16,21-26,28-29,31-39,43,45-47H,11,14,17-19H2,1-10H3/b13-12+,20-16+/t21-,22+,23-,24-,25+,26-,28-,29-,31+,32-,33-,34-,35-,36-,37-,38+,39-/m1/s1
• Standard InChIKey: QRPHLEPFYLNRDA-NLGRAQRVSA-N
• Isomeric SMILES: CC[C@@H]1[C@H](/C=C(/C=C/C(=O)[C@@H](C[C@@H]([C@@H]([C@H]([C@@H](CC(=O)O1)O)C)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C)O)N(C)C)O)CC=O)C)\C)CO[C@H]3[C@@H]([C@@H]([C@@H]([C@H](O3)C)O)OC)OC
• SMILES: CCC1C(C=C(C=CC(=O)C(CC(C(C(C(CC(=O)O1)O)C)OC2C(C(C(C(O2)C)O)N(C)C)O)CC=O)C)C)COC3C(C(C(C(O3)C)O)OC)OC
• Canonical SMILES: CCC1C(C=C(C=CC(=O)C(CC(C(C(C(CC(=O)O1)O)C)OC2C(C(C(C(O2)C)O)N(C)C)O)CC=O)C)C)COC3C(C(C(C(O3)C)O)OC)OC
• Synonyms: 4A-O-De(2,6-dideoxy-3-C-methyl-α-L-ribo-hexopyranosyl)tylosin; Demycarosyltylosin; Tylosin B
• Reference: Loke, M. L., and F. Ingerslev. /Stability of Tylosin A in Manure Containing Test Systems Determined by High Performance Liquid Chromatography./ Chemosphere 40.7 (2000): n. pag. Nih.gov. Web. 27 Dec. 2013.Thompson, T. S., S. F. Pernal, and D. K. Noot. /Degradation of Incurred Tylosin to Desmycosin--implications for Residue Analysis of Honey./ Analytica Chimica 586 (2007): 304-11. Nih.gov. Web. 27 Dec. 2013.
• PubChem Compound: 6437804
• Last Modified: Dec 23 2021